Cas no 1797736-31-2 (N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide)

N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide is a synthetic small-molecule compound featuring a pyridine-oxazole-carboxamide core with a morpholine-substituted pyridylmethyl moiety. Its structure suggests potential utility as an intermediate or active pharmaceutical ingredient (API) in medicinal chemistry, particularly in kinase inhibition or targeted therapeutic applications. The presence of both morpholine and pyridine groups enhances solubility and bioavailability, while the carboxamide linkage provides stability and binding affinity. This compound’s modular design allows for further derivatization, making it valuable for drug discovery and biochemical research. Its well-defined heterocyclic framework supports precise structure-activity relationship (SAR) studies in optimizing pharmacological properties.

N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide structure

1797736-31-2 structure

Product Name:N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide

CAS No:1797736-31-2

MF:C₂₀H₂₀N₆O₄

MW:408.410603523254

CID:5406209

Update Time:2025-06-08

N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[4-[[[[2-(4-Morpholinyl)-4-pyridinyl]methyl]amino]carbonyl]-2-oxazolyl]-4-pyridinecarboxamide
- N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide
- Inchi： 1S/C20H20N6O4/c27-18(15-2-4-21-5-3-15)25-20-24-16(13-30-20)19(28)23-12-14-1-6-22-17(11-14)26-7-9-29-10-8-26/h1-6,11,13H,7-10,12H2,(H,23,28)(H,24,25,27)
- InChI Key： SZMCSGQJGVQYOC-UHFFFAOYSA-N
- SMILES： C1=NC=CC(C(NC2=NC(C(NCC3C=CN=C(N4CCOCC4)C=3)=O)=CO2)=O)=C1

Experimental Properties

Density: 1.383±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: 9.99±0.70(Predicted)

N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6196-1750-2μmol	N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide	1797736-31-2	2μmol	$57.0	2023-09-09
Life Chemicals	F6196-1750-5μmol	N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide	1797736-31-2	5μmol	$63.0	2023-09-09
Life Chemicals	F6196-1750-10μmol	N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide	1797736-31-2	10μmol	$69.0	2023-09-09
Life Chemicals	F6196-1750-20μmol	N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide	1797736-31-2	20μmol	$79.0	2023-09-09
Life Chemicals	F6196-1750-1mg	N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide	1797736-31-2	1mg	$54.0	2023-09-09
Life Chemicals	F6196-1750-2mg	N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide	1797736-31-2	2mg	$59.0	2023-09-09
Life Chemicals	F6196-1750-3mg	N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide	1797736-31-2	3mg	$63.0	2023-09-09
Life Chemicals	F6196-1750-4mg	N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide	1797736-31-2	4mg	$66.0	2023-09-09
Life Chemicals	F6196-1750-5mg	N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide	1797736-31-2	5mg	$69.0	2023-09-09
Life Chemicals	F6196-1750-10mg	N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide	1797736-31-2	10mg	$79.0	2023-09-09

N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide Related Literature

1. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Related Categories

Additional information on N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide

N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide (CAS No. 1797736-31-2): A Comprehensive Overview

N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide, with the CAS number 1797736-31-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a morpholine ring, a pyridine moiety, and an oxazole scaffold. These structural elements contribute to its potential therapeutic applications and biological activities.

The morpholine ring in the structure of N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide is a versatile heterocyclic compound that is widely used in the design of bioactive molecules. The presence of this ring can enhance the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications. Additionally, the pyridine moiety is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets.

The oxazole scaffold is another key feature of this compound. Oxazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of these structural elements in N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide suggests that it may have multiple pharmacological effects, making it a promising candidate for further investigation.

Recent studies have explored the potential therapeutic applications of N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-yl]pyridine-4-carboxamide. One notable area of research is its activity against various cancer cell lines. In vitro studies have shown that this compound exhibits significant cytotoxicity against human breast cancer cells (MCF7) and human colon cancer cells (HCT116). The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Another area of interest is the anti-inflammatory properties of N-[4-({[2-(morpholin-4-yl)pyridin-4-yl]methyl}carbamoyl)-1,3-oxazol-2-y)pyridine-carboxamide. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis and neurodegenerative disorders. Preliminary studies have indicated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it may have potential as an anti-inflammatory agent.

In addition to its therapeutic potential, N-[4-{([2-(morpholin\-4\-yl)pyridin\-4\-y\)methyl\}carbamoyl)\)1\,$3\-oxazol\-2\-y$pyridine\-carboxamide has been studied for its pharmacokinetic properties. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has a moderate half-life in plasma, which suggests that it may be suitable for once-daily dosing regimens.

The safety profile of N-[4-{([2-(morpholin\-4\-yl)pyridin\-4\-y\)methyl\}carbamoyl)\)1\,$3\-oxazol\-2\-y$pyridine\-carboxamide has also been evaluated in preclinical studies. Toxicity assessments in animal models have shown that it has a wide therapeutic window with no significant adverse effects observed at therapeutic doses. These findings support its potential for further development as a safe and effective therapeutic agent.

Despite the promising results from preclinical studies, further research is needed to fully understand the mechanisms of action and potential clinical applications of N-[4-{([2-(morpholin\-4\-yl)pyridin\-4\-y\)methyl\}carbamoyl)\)1\,$3\-oxazol\-2\-y$pyridine\-carboxamide. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects. These trials will provide valuable insights into its potential as a novel therapeutic agent for various diseases.

In conclusion, N-[4-{([2-(morpholin-\ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ y l ) pyri din -\ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ -\ -\ -\ -\ -\ -\ -\ -\ -\ -\ -\ -\ -\ - y l ] m e t h y l } c a r b am o y l )-\(1 , \(3-\ ox az ol-\(2-\ y l ) p y ri di ne-\( c ar b ox am ide (CAS No. 1797736-\(31-\(2) represents a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique structural features make it an attractive candidate for further development as a therapeutic agent in various disease areas.